2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: N-butyl-N-ethyl-2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C22H26N4O3/c1-4-6-13-25(5-2)20(28)15-26-14-18(11-12-19(26)27)22-23-21(24-29-22)17-9-7-16(3)8-10-17/h7-12,14H,4-6,13,15H2,1-3H3
• InChI Key: NMULVVQFIDSCML-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)CN1C=C(C=CC1=O)C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol

Description

2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C22H26N4O3 and its molecular weight is 394.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound 2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is closely related to various thiazolo[3,2-a]pyrimidine derivatives. These derivatives are known for their diverse chemical properties and have been synthesized using different methods. For instance, a study by Youssef et al. (2011) discusses the synthesis of related compounds and their transformation into various heterocyclic systems, indicating the chemical versatility of such structures (Youssef, Abbady, Ahmed, & Omar, 2011).

Biological Activities

• Thiazolo[3,2-a]pyrimidine derivatives, similar to the queried compound, have shown promising biological activities. Studies have reported on their biocidal properties against a range of bacteria and fungi. For instance, the biological activity of these compounds has been tested against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, showing excellent biocidal properties in some cases (Youssef, Abbady, Ahmed, & Omar, 2011).

Potential Applications in Medicinal Chemistry

• Derivatives of thiazolo[3,2-a]pyrimidine have been explored for their potential medicinal applications. These compounds have been evaluated for their anti-inflammatory and antinociceptive activities, with some showing significant effects. For instance, a study by Alam et al. (2010) highlights the synthesis of thiazolo[3,2-a]pyrimidine derivatives for assessing their anti-inflammatory and antinociceptive activities (Alam, Khan, Siddiqui, & Ahsan, 2010).

Antimicrobial and Antioxidant Potential

• The antimicrobial and antioxidant properties of thiazolo[3,2-a]pyrimidine derivatives have also been a subject of research. A study by Youssef and Amin (2012) utilized a microwave-assisted method to synthesize thiazolopyrimidine derivatives with potential antioxidant and antimicrobial activity (Youssef & Amin, 2012).